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Compound of Interest

Compound Name: Stannate (Sn032-), disodium

Cat. No.: B1580535

Disodium stannate, formally known as sodium hexahydroxostannate(IV) (Naz[Sn(OH)e)), is a
versatile inorganic compound utilized across various industries.[1] Its applications range from a
mordant in dyeing and a stabilizer for hydrogen peroxide to roles in the production of glass,
ceramics, and electroplating solutions.[2][3] While invaluable, its handling necessitates a
thorough understanding of its chemical characteristics and potential hazards. This guide,
designed for researchers, scientists, and drug development professionals, moves beyond a
simple recitation of safety data sheet (SDS) fields. It provides a synthesized, in-depth analysis
of the critical information contained within the SDS for disodium stannate, emphasizing the
causality behind safety protocols and empowering laboratory personnel to work with this
compound in a safe, informed, and compliant manner.

Section 1: Chemical Identification and Composition

Precise identification is the foundation of chemical safety. Disodium stannate is commercially
available in different forms, most commonly as a trihydrate.[1][4] Understanding its various
identifiers is crucial for accurate record-keeping and cross-referencing toxicological and
regulatory data.

© 2025 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b1580535?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Sodium_stannate
https://www.ferwer.com/lexicon/substance/sodium-stannate
https://omanchem.com/product/SODIUM-STANNATE
https://en.wikipedia.org/wiki/Sodium_stannate
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)
Sodium

IUPAC Name [1]
hexahydroxostannate(1V)
Disodium stannate, Sodium tin

Synonyms oxide, Disodium tin trioxide, [3B1141[5]

Preparing Salt

Molecular Formula

NazSn0Os (Anhydrous)
Naz[Sn(OH)e] or
NazSn0s-3H20 (Trihydrate)

[1]14]6]

212.69 g/mol (Anhydrous)

Molecular Weight _ [1][5][7]
266.73 g/mol (Trihydrate)
12058-66-1 (Anhydrous)

CAS Number 12209-98-2 (Trihydrate) [1][7118]
12027-70-2 (Hexahydroxide)

EC Number 235-030-5 9]

The primary component of concern is the disodium stannate itself, typically in its trihydrate

form, which comprises the bulk of the material in laboratory-grade products.[10]

Section 2: Hazard Identification and Risk Profile

Disodium stannate is classified as a hazardous substance that presents significant risks upon

improper handling.[11] The Globally Harmonized System (GHS) provides a universal

framework for understanding these dangers.

GHS Classification Summary
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Hazard Class Category Hazard Statement Source(s)
H314: Causes severe

Skin skin burns and eye

_ o 1C/2 [71112]

Corrosion/Irritation damage / H315:
Causes skin irritation
H318: Causes serious

Serious Eye eye damage / H319:

o 1/2A _ [41[71[12]

Damage/Eye Irritation Causes serious eye
irritation

Specific Target Organ

o ] H335: May cause

Toxicity (Single 3 ) o [417112]
respiratory irritation

Exposure)

Hazardous to the
Aquatic Environment, 3

Long-term

H412: Harmful to
aquatic life with long

lasting effects

Note: Classifications can vary slightly between suppliers based on the concentration and

physical form of the product.[7]

The primary hazards are corrosive and irritant effects.[7] The material is a white, odorless

crystalline powder that can easily become airborne, posing an inhalation risk.[2]
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Primary Hazards
GHS Pictograms Respiratory | May cause respiratory tract irritation
_ A
eXCIam atl O n_m ark ; Eyes | Causes serious eye damage
Y
CO rrOS |Ve 5| Skin |Causes severe skin burns and irritation
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Caption: GHS Hazard Pictogram Correlation.

Section 3: Emergency Protocols and First-Aid
Measures

A rapid and correct response to exposure is critical to minimizing harm. The alkaline nature of
disodium stannate in solution contributes to its corrosive effects. The following protocols are
based on established best practices for managing exposure to corrosive solids.

Step-by-Step First-Aid Workflow

e Scene Safety and Decontamination:

o Ensure the area is safe. For significant dust clouds, responders should wear appropriate
respiratory protection.[11]

o Immediately remove the affected individual from the source of contamination.[12]

o Remove all contaminated clothing, including footwear and jewelry, while flushing the
affected area to prevent further contact.
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o Exposure-Specific Treatment:

o Eye Contact: This is a medical emergency. Immediately and continuously flush the eyes
with copious amounts of running water for at least 15-20 minutes, holding the eyelids apart
to ensure complete irrigation of the eye and lid surfaces.[6][12] Do not use an eye
ointment.[6] Seek immediate medical attention from an ophthalmologist.

o Skin Contact: Immediately flush the affected skin with plenty of water and soap if available.
Continue washing for at least 15 minutes. If irritation or pain persists, seek medical
attention.[12] For severe contact, cover the skin with an emollient or anti-bacterial cream
after thorough washing and seek immediate medical care.[6]

o Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[4][12] If breathing is difficult or discomfort persists, seek immediate medical
attention.[12]

o Ingestion: Do NOT induce vomiting due to the risk of perforating the gastrointestinal tract.
[6] Have the person rinse their mouth with water and then drink one or two glasses of
water to dilute the substance. Never give anything by mouth to an unconscious person.[4]
Seek immediate medical attention.[6]
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Exposure Occurs

Ideritify Exposure\Route

[Inhalationj [Skin Contactj [Eye Contactj [Ingestion

Dust inhaled Solid/Solution on skin Solid/Solution in eye

mediate Action

Remove Clothing. Flush with water Rinse mouth.
Flush with water & soap for 15+ min. Drink 1-2 glasses of water.
for 15+ min. Hold eyelids open. DO NOT induce vomiting.

Move to Fresh Air.
Keep at rest.

Follow-Up

Monitor for irritation.
If persists, seek medical attention.

\If symptoms worsen

Seek Immediate
Medical Attention
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Caption: Decision Tree for First-Aid Response.
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Section 4: Fire-Fighting and Accidental Release

Measures
Fire-Fighting Protocol

Disodium stannate itself is non-combustible and does not pose a significant fire risk.[6][11] The
primary hazard in a fire scenario stems from the potential decomposition of the material at high
temperatures, which may produce toxic and corrosive fumes, including tin and sodium oxides.
[12][13]

o Suitable Extinguishing Media: Use extinguishing agents appropriate for the surrounding fire.
Water spray, dry powder, or carbon dioxide are all acceptable.[12]

o Protective Equipment: In the event of a fire involving this material, firefighters should wear a
self-contained breathing apparatus (SCBA) and full protective clothing to prevent contact

with fumes and potentially hazardous runoff.[12]

Accidental Release Response Workflow

A structured approach to spill cleanup is essential to protect personnel and the environment.
e Immediate Actions & Assessment (Minor vs. Major Spill):

o Evacuate: Clear the immediate area of all non-essential personnel.[4]

o Ventilate: Ensure the area is well-ventilated to disperse any airborne dust.

o Assess: Determine the scale of the spill. A minor spill is a small, manageable amount. A
major spill is a large quantity that poses a greater hazard.

e Containment & Cleanup Protocol:

o Personal Protective Equipment (PPE): Before cleanup, don appropriate PPE, including
chemical goggles, impervious gloves (neoprene or nitrile rubber), a lab coat, and a
NIOSH-approved dust respirator.[4][6]

o Cleanup Procedure:
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= Avoid generating dust.[12] Do not dry sweep.

» Carefully sweep or vacuum (using an explosion-proof, grounded machine) the spilled
solid material.

» Place the collected material into a clean, dry, properly labeled container for disposal.

» For Major Spills: Contain the spill with sand, earth, or vermiculite. Prevent the spillage
from entering drains or public waterways.[4]

o Decontamination: After the solid is removed, decontaminate the area by washing with
water.[12] Collect all cleanup materials and residue in labeled drums for disposal.

e Post-Cleanup:
o Launder all contaminated protective clothing before reuse.
o Wash hands thoroughly with soap and water after handling.

o If a significant spill enters drains or waterways, notify the appropriate emergency services.

[4]
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Caption: Workflow for Accidental Spill Response.
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Section 5: Handling, Storage, and Exposure Control

Proactive measures are the most effective way to prevent exposure and ensure long-term
safety.

Safe Handling Protocols

o Ventilation: Always use this material in a well-ventilated area. Process enclosures or local
exhaust ventilation should be used to keep airborne levels below recommended exposure
limits.[6][14]

e Personal Contact: Avoid all personal contact, including inhalation of dust and contact with
skin and eyes.

e Hygienic Practices: Do not eat, drink, or smoke in areas where the chemical is handled.
Wash hands thoroughly with soap and water after handling and before breaks.[4][12]

» Addition to Water: To avoid a potentially violent reaction, ALWAYS add the material slowly to
water, NEVER the other way around.

Storage Requirements

o Container: Store in the original, tightly sealed container.[12] Suitable containers include glass
or polyethylene.[11]

o Conditions: Keep in a cool, dry, well-ventilated area.[12] The material is stable under normal
conditions but may decompose in moist air.[4]

o Incompatibilities: Store away from incompatible materials such as strong acids and strong
oxidizing agents.[10][12][14] Also store away from foodstuff containers.

Exposure Controls and Personal Protection

Exposure Limit Value (as Sn) Organization
TWA (8-hour) 2 mg/m3 ACGIH, OSHA, NIOSH
STEL (15-min) 4 mg/m3 WEL
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TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; WEL: Workplace Exposure
Limit.[10][12]

» Engineering Controls: A system of local and/or general exhaust is recommended to keep
employee exposures below the Airborne Exposure Limits.[14] Emergency eye wash
fountains and safety showers should be readily available.[4]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][6] Contact lenses
should not be worn.[4]

o Skin Protection: Wear impervious gloves, such as neoprene or nitrile rubber.[4] A lab coat
or chemical-resistant apron should be worn to prevent skin contact.[6][14]

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
certified dust and mist respirator.[4][6]

Section 6: Physical, Chemical, and Toxicological

Properties
Physical and Chemical Data

© 2025 BenchChem. All rights reserved. 11/15 Tech Support


https://media.laballey.com/docbuilder/sodium-stannate-lab-grade-100-grams-safety-data-sheet-66f6f743eadd5.pdf
https://safety365.sevron.co.uk/substances/accessSDS/SDS-87398-5898851b383966.68649255
https://pim-resources.coleparmer.com/sds/80194-48-51-sds.pdf
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08340)Sodium%20stannate%20trihydrate.pdf
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08340)Sodium%20stannate%20trihydrate.pdf
https://pim-resources.coleparmer.com/sds/80194-48-51-sds.pdf
https://www.gelest.com/wp-content/uploads/SNS6950_SODIUM-STANNATE-trihydrate_GHS-US_English-US.pdf
https://www.oxfordlabfinechem.com/msds/(S-08340)Sodium%20stannate%20trihydrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
White to off-white crystalline
Appearance _ [2][4]
solid/powder
Odor Odorless [2]
pH Aqueous solution is alkaline
Melting Point Decomposes (>140°C) [11]
Boiling Point Not applicable [6]
N Soluble in water; Insoluble in
Solubility [2][6][15]
alcohol
Stable under normal
. temperature and storage
Stability N [4]
conditions. Decomposes
slowly in moist air.
Hazardous Polymerization Will not occur [12]
Upon heating, may produce
Hazardous Decomposition toxic/corrosive fumes of tin [12][13]

oxides and sodium oxides.

Toxicological Profile

The primary toxicological concerns are irritation and chemical burns from acute exposure.

Chronic exposure carries different risks.

e Acute Effects:

o Oral: While most tin salts are relatively non-toxic by mouth, high concentrations can cause

nausea, vomiting, and diarrhea.[11] The material can cause chemical burns in the oral

cavity and gastrointestinal tract.

o Dermal: Causes skin irritation and potentially severe chemical burns upon direct contact.

[4]
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o Inhalation: Dust is irritating to the respiratory system.[4][11][12]

o Ocular: Causes serious eye irritation and can lead to severe chemical burns and eye
damage.[4]

e Chronic Effects:

o Long-term inhalation of inorganic tin dusts and fumes can lead to a benign
pneumoconiosis called "stannosis,” which is an accumulation of tin in the lungs that is
visible on X-rays but typically does not cause significant functional impairment.[4][11]

o Quantitative Toxicity Data:

Test Result Species Source(s)
LD50 Oral 3457 mg/kg Rat [41[11]
LD50 Oral 2132 mg/kg Mouse [4][11]

Section 7: Ecological and Disposal Considerations

o Ecological Impact: Disodium stannate is harmful to aquatic life with long-lasting effects.[10]
Due to its solubility in water, spills should be prevented from entering sewers, drains, and
public waters.[4][16] The product components are not classified as environmentally
hazardous in all documentation, but large or frequent spills can have a damaging effect on
the environment.[12]

» Disposal Considerations: This material and its container must be disposed of as hazardous
waste.[10] Disposal should be carried out by a licensed waste disposal company in
accordance with local, state, and federal regulations.[12] Do not allow the product to enter
drains.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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